Cas no 827348-07-2 (Makassaric acid)

Makassaric acid structure
Makassaric acid structure
Product name:Makassaric acid
CAS No:827348-07-2
MF:C27H38O3
MW:410.58882856369
CID:6704769

Makassaric acid Chemical and Physical Properties

Names and Identifiers

    • (+)-Makassaric acid
    • 4-hydroxy-3-{[(1R,4aR,4bS,8aS,10aS)-2,4b,8,8,10a-pentamethyl-1,4,4a,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthren-1-yl]methyl}benzoic acid
    • 827348-07-2
    • Makassaric acid
    • Inchi: 1S/C27H38O3/c1-17-7-10-23-26(4,14-11-22-25(2,3)12-6-13-27(22,23)5)20(17)16-19-15-18(24(29)30)8-9-21(19)28/h7-9,15,20,22-23,28H,6,10-14,16H2,1-5H3,(H,29,30)
    • InChI Key: VIOMEESUKISOEL-UHFFFAOYSA-N
    • SMILES: CC1C(CC2C(O)=CC=C(C(=O)O)C=2)C2(CCC3C(C2CC=1)(C)CCCC3(C)C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • XLogP3: 8.853

Recommend Articles

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd